
2-Amino-3,4,5-trifluorobenzoic acid safety and
handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Amino-3,4,5-trifluorobenzoic

acid

Cat. No.: B1291705 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Amino-3,4,5-trifluorobenzoic
acid

Disclaimer: Specific safety and toxicological data for 2-Amino-3,4,5-trifluorobenzoic acid is

not readily available. The following guide is based on data from structurally similar compounds,

including various amino-fluorobenzoic acids and trifluorobenzoic acids. Researchers and drug

development professionals should handle this compound with caution and perform a thorough

risk assessment before use.

Introduction
2-Amino-3,4,5-trifluorobenzoic acid is a fluorinated aromatic compound with potential

applications in pharmaceutical and chemical synthesis. As with any novel chemical entity, a

comprehensive understanding of its safety and handling protocols is paramount for ensuring

the well-being of laboratory personnel and the integrity of research. This guide provides a

detailed overview of the known and anticipated hazards, safe handling procedures, and

emergency responses associated with this class of compounds.

Hazard Identification and Classification
Based on analogous compounds, 2-Amino-3,4,5-trifluorobenzoic acid is anticipated to be

classified under the Globally Harmonized System (GHS) as follows:
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Table 1: Anticipated GHS Hazard Classification

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Acute Toxicity, Oral (Potential) Category 4 H302: Harmful if swallowed

Note: These classifications are extrapolated from similar compounds and should be treated as

provisional.

Physical and Chemical Properties
While a comprehensive experimental profile for 2-Amino-3,4,5-trifluorobenzoic acid is not

available, some properties can be calculated or inferred.

Table 2: Physical and Chemical Properties

Property Value Source

Molecular Formula C₇H₄F₃NO₂ N/A

Molecular Weight 191.11 g/mol Calculated

Appearance
Expected to be a solid powder

or crystalline material.[1]
Inferred

Melting Point Not available N/A

Boiling Point Not available N/A

Solubility

Likely soluble in organic

solvents such as DMSO and

DMF.[2]

Inferred
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Experimental Protocols (General)
Specific experimental safety data for this compound are not available. However, the following

are general protocols for assessing the hazards of a new chemical substance:

Skin Irritation/Corrosion: Typically evaluated using in vitro methods with reconstructed

human epidermis (RhE) models (e.g., OECD Test Guideline 431 and 439).

Eye Irritation/Damage: Assessed using methods such as the Bovine Corneal Opacity and

Permeability (BCOP) test or the Reconstructed human Cornea-like Epithelium (RhCE) test

(e.g., OECD Test Guideline 437 and 492).

Acute Oral Toxicity: Generally determined in rodents following OECD Test Guideline 420,

423, or 425. This involves administering the substance and observing for morbidity and

mortality.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate general workflows for chemical safety and handling.
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Figure 1: General Laboratory Chemical Handling Workflow
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Figure 2: Emergency Response for Chemical Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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